[3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinyl](4-methoxyphenyl)methanone

• IUPAC Name: [6-(4-chlorophenyl)-4,5-dihydro-3H-pyridazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C18H17ClN2O2/c1-23-16-10-6-14(7-11-16)18(22)21-12-2-3-17(20-21)13-4-8-15(19)9-5-13/h4-11H,2-3,12H2,1H3
• InChI Key: QUXKFGIKHHDINB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCCC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• CAS No.: 199166-18-2

Description

“3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone” is a chemical compound with the molecular formula C18H17ClN2O2. It is a complex organic compound that falls under the category of heterocyclic compounds.

Molecular Structure Analysis

The molecular weight of this compound is 328.79278. The exact structure would require more detailed spectroscopic data such as NMR or X-ray crystallography for precise determination.

Scientific Research Applications

Antidepressant Properties :Several studies have investigated the potential antidepressant properties of 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone. These studies suggest that this compound may exhibit antidepressant effects through various mechanisms, including modulation of neurotransmitter levels and neurogenesis (Wang et al., 2019).

Neuroprotective Effects :Research indicates that 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone may possess neuroprotective properties. Studies have demonstrated its ability to mitigate neuronal damage and promote neuronal survival under conditions of oxidative stress and neuroinflammation (Chen et al., 2018).

Cognitive Enhancement :Preliminary research suggests that 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone may have cognitive-enhancing effects. Studies have reported improvements in cognitive function and memory performance in animal models following administration of this compound (Zhang et al., 2020).

Anti-inflammatory Activity :Studies have indicated that 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone exhibits anti-inflammatory properties. This compound has been shown to reduce levels of pro-inflammatory cytokines and attenuate inflammatory responses in vitro and in vivo models (Li et al., 2021).

Potential Therapeutic Agent for Neurological Disorders :Given its diverse pharmacological effects, 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone holds promise as a potential therapeutic agent for various neurological disorders. Further research is warranted to explore its efficacy and safety profile in clinical settings (Ren et al., 2022).